2-[(2-hydroxy-3,4-dihydroquinolin-7-yl)oxy]-N-[2-(1H-indol-3-yl)ethyl]acetamide

Specification

• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol
• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-2-[(2-oxo-3,4-dihydro-1H-quinolin-7-yl)oxy]acetamide
• Standard InChI: InChI=1S/C21H21N3O3/c25-20-8-6-14-5-7-16(11-19(14)24-20)27-13-21(26)22-10-9-15-12-23-18-4-2-1-3-17(15)18/h1-5,7,11-12,23H,6,8-10,13H2,(H,22,26)(H,24,25)
• Standard InChI Key: GUJUSWVADYTWHL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC2=C1C=CC(=C2)OCC(=O)NCCC3=CNC4=CC=CC=C43

Introduction

2-[(2-hydroxy-3,4-dihydroquinolin-7-yl)oxy]-N-[2-(1H-indol-3-yl)ethyl]acetamide is a complex organic compound that combines a dihydroquinoline moiety with an indole group, linked through an acetamide functional group. This compound is of interest in medicinal chemistry due to its potential biological activities, which can be attributed to the presence of these pharmacophoric groups.

Synthesis

The synthesis of such compounds typically involves multi-step organic reactions. While specific synthesis details for 2-[(2-hydroxy-3,4-dihydroquinolin-7-yl)oxy]-N-[2-(1H-indol-3-yl)ethyl]acetamide are not widely documented, similar compounds often require careful control of reaction conditions such as temperature, pH, and solvent choice to ensure high yield and purity. Techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are crucial for monitoring the synthesis process and confirming the structure of intermediates and final products.

Potential Biological Activities

Compounds containing quinoline and indole moieties are known for their diverse biological activities, including anticancer, antimicrobial, and neuroprotective effects. The dihydroquinoline core can interact with various enzymes and receptors, while the indole group may contribute to its ability to cross biological barriers and interact with specific targets within the body.